2-Bromo-5-chloropyridine-3-carbonitrile
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Overview
Description
2-Bromo-5-chloropyridine-3-carbonitrile is a useful research chemical . It is an important organic intermediate used in agrochemicals, pharmaceuticals, and dyestuff fields .
Synthesis Analysis
The synthesis of 2-Bromo-5-chloropyridine-3-carbonitrile can be achieved through different routes. One method involves the reaction of 2,6-dibromopyridine-3-carbaldehyde with sodium cyanide and chloramine-T in the presence of sodium methoxide. Another method involves the reaction of 2-chloronicotinonitrile with phosphorus pentachloride followed by hydrolysis .
Molecular Structure Analysis
The molecular formula of 2-Bromo-5-chloropyridine-3-carbonitrile is C6H2BrClN2 . The molecular weight is 217.45 .
Chemical Reactions Analysis
2-Bromo-5-chloropyridine-3-carbonitrile may be used in the preparation of various compounds. For instance, it can be used to prepare amino-2-chloropyridine via palladium-catalyzed amination . It can also be used to prepare 5-bromo-2-fluoropyridine via halogen-exchange reaction using anhydrous potassium fluoride .
Physical And Chemical Properties Analysis
2-Bromo-5-chloropyridine-3-carbonitrile is a solid substance . Its melting point is between 135-140 °C . The molecular weight of the compound is 217.45 .
Scientific Research Applications
- 2-Bromo-5-chloropyridine-3-carbonitrile serves as an essential intermediate in the synthesis of agrochemicals and pesticides. Researchers explore its potential as a building block for novel compounds that exhibit pesticidal activity against various pests and pathogens .
- The compound plays a crucial role in pharmaceutical research. Scientists investigate its derivatives for their pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects. By modifying the structure, they aim to develop new drug candidates .
- Dyestuffs and pigments often require specialized intermediates. 2-Bromo-5-chloropyridine-3-carbonitrile contributes to the synthesis of novel dyes and pigments. Researchers explore its potential as a precursor for colorants with specific properties .
- Researchers use this compound as a versatile building block in organic synthesis. It participates in various reactions, such as palladium-catalyzed amination, halogen-exchange reactions, and cross-coupling reactions. These transformations allow the creation of diverse chemical structures .
- As a halopyridine derivative, 2-Bromo-5-chloropyridine-3-carbonitrile contributes to the field of heterocyclic chemistry. Scientists explore its reactivity and use it as a starting material to synthesize other heterocyclic compounds with unique properties .
- Researchers investigate the compound’s potential in the synthesis of halopyridinylboronic acids and esters. These derivatives have applications in medicinal chemistry, materials science, and catalysis. Boronic acids are valuable tools for Suzuki-Miyaura cross-coupling reactions and other transformations .
Agrochemicals and Pesticides
Pharmaceuticals
Dyestuff Industry
Organic Synthesis
Heterocyclic Chemistry
Boronic Acid Derivatives
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that similar compounds can affect the respiratory system .
Mode of Action
It’s known that similar compounds can interact with their targets via palladium-catalyzed amination .
Biochemical Pathways
It’s known that similar compounds can be involved in halogen-exchange reactions and suzuki coupling .
Pharmacokinetics
It’s known that similar compounds have a molecular weight of 21745, which can influence their bioavailability .
Result of Action
It’s known that similar compounds can have toxic effects, particularly on the respiratory system .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Bromo-5-chloropyridine-3-carbonitrile. For instance, the compound’s boiling point is 285 ºC , suggesting that it can remain stable under high-temperature conditions.
properties
IUPAC Name |
2-bromo-5-chloropyridine-3-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2BrClN2/c7-6-4(2-9)1-5(8)3-10-6/h1,3H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFSKXYROHCSOBC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1C#N)Br)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2BrClN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40857691 |
Source
|
Record name | 2-Bromo-5-chloropyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40857691 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.45 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1256823-81-0 |
Source
|
Record name | 2-Bromo-5-chloropyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40857691 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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